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Compound of Interest

Compound Name: Imipramine

Cat. No.: B1671792 Get Quote

The safe and compliant disposal of imipramine is a critical component of laboratory safety,

environmental responsibility, and regulatory adherence. As a pharmacologically active tricyclic

antidepressant, imipramine and its waste materials are classified as hazardous

pharmaceutical waste.[1] Disposal is strictly governed by regulations such as the Resource

Conservation and Recovery Act (RCRA) under the U.S. Environmental Protection Agency

(EPA), in addition to state and local laws.[1][2][3][4] This guide provides essential, step-by-step

procedures for researchers, scientists, and drug development professionals to manage

imipramine waste safely and effectively.

Hazard and Safety Profile
Imipramine is a hazardous substance that can be fatal if swallowed. When heated to

decomposition, it emits toxic fumes of nitroxides.[5] Due to its potential for environmental harm,

it is crucial to prevent its release into sewer systems or waterways.[1][6]

Quantitative Data for Imipramine Hydrochloride

For easy reference, the following table summarizes key quantitative and safety data for

imipramine hydrochloride.
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Property Value

Chemical Formula C₁₉H₂₄N₂ • HCl

Molar Mass 316.9 g/mol

Appearance White to off-white crystalline solid[5]

Melting Point 170-174 °C

Thermal Stability Stable up to 174 °C[7]

Solubility

Soluble in ethanol and DMSO (approx. 25

mg/ml)[8]. Soluble in PBS (pH 7.2) at approx.

0.5 mg/ml[8].

Acute Toxicity (Oral) Category 2: Fatal if swallowed

pKa (Basic) 9.4[5]

Disposal and Handling Protocols
Adherence to proper procedures is mandatory to minimize exposure risks and ensure

regulatory compliance.

Required Personal Protective Equipment (PPE)
Before handling imipramine waste, all personnel must wear appropriate PPE to minimize

exposure.[1]

Gloves: Chemical-resistant gloves are required.

Eye Protection: Use safety goggles or a face shield.[1]

Lab Coat: A lab coat is necessary to protect skin and clothing.[1]

Step-by-Step Disposal Procedure
The standard and required method for final disposal is high-temperature incineration conducted

by a licensed hazardous waste management company.[1][9] Do not dispose of imipramine in

the regular trash or down the drain.[1][4]
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Step 1: Waste Segregation Proper segregation is the first critical step.

Designate a Waste Stream: Imipramine hydrochloride and all materials contaminated with it

must be treated as hazardous pharmaceutical waste.[1]

Use Designated Containers: Collect all waste in a clearly labeled, sealed, and leak-proof

hazardous waste container. The container should be marked "Hazardous Pharmaceutical

Waste" and specify "Imipramine".[6]

Step 2: Waste Collection Ensure all contaminated materials are collected. This includes:

Unused or expired pure compounds.

Stock solutions and dilutions.

Contaminated PPE (gloves, etc.).

Weighing papers, pipette tips, vials, and any labware that has come into direct contact with

the substance.[1]

Step 3: On-Site Waste Storage Proper temporary storage is crucial for maintaining a safe

laboratory environment.

Secure Location: Store the waste container in a designated, secure, and well-ventilated

area.[6]

Secondary Containment: It is best practice to store the waste container within a secondary

containment unit to prevent the spread of potential leaks or spills.[1]

Compatibility: Store away from incompatible materials.

Step 4: Final Disposal Final disposal must be conducted by professionals.

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

or a licensed hazardous waste management company to arrange for pickup.[1][6]

Documentation: Ensure all required documentation for the hazardous waste manifest is

completed accurately.[6] The vendor will transport the waste to a permitted facility for high-
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temperature incineration.[1][9]

Spill Management Protocol
Accidental spills must be managed immediately and safely.

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure it is well-ventilated.[1][6]

Contain the Spill: Prevent the spill from spreading. For powdered spills, avoid generating

dust.[6]

Cleanup:

Wear appropriate PPE.

For small spills, carefully sweep up the material or use a vacuum with a HEPA filter and

place it into the designated hazardous waste container.[6]

Clean the affected area thoroughly.

Dispose of Cleanup Materials: All contaminated cleaning materials must be placed in the

hazardous waste container for disposal.[6]

Experimental Protocols and Logical Workflows
While the standard disposal method is incineration, research has explored various chemical

degradation pathways for tricyclic antidepressants. For instance, studies have shown that

imipramine can be degraded with up to 64% efficiency via chemical oxidation using an FeOCl-

activated peroxymonosulfate process.[7] Other research indicates that UV radiation can induce

demethylation and hydroxylation.[7] It is critical to note that these are findings from degradation

studies and do not constitute approved laboratory disposal protocols. The only accepted

procedure is the one outlined above.

Mandatory Visualization: Imipramine Disposal Workflow
The following diagram illustrates the decision-making process and required steps for the proper

disposal of imipramine waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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